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Compound of Interest

Compound Name:
Thulium(III)

trifluoromethanesulfonate

Cat. No.: B141681 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the properties, synthesis, and

applications of Thulium(III) trifluoromethanesulfonate. The information is compiled from

various scientific sources to support its use in research, particularly in catalysis and materials

science.

Chemical and Physical Properties
Thulium(III) trifluoromethanesulfonate, also known as thulium(III) triflate, is a white solid

compound.[1] It is recognized for its utility as a Lewis acid in a variety of chemical

transformations.[1] The trifluoromethanesulfonate (triflate) anion contributes to its stability and

solubility in polar solvents.[1]
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Property Value Source(s)

Chemical Formula C₃F₉O₉S₃Tm or (CF₃SO₃)₃Tm [1][2][3]

Molecular Weight 616.14 g/mol [2][3]

CAS Number 141478-68-4 [1][2][3]

Appearance
White to almost white

powder/solid
[1]

Purity Typically ≥98% [2]

Physical Properties
Quantitative physical property data for Thulium(III) trifluoromethanesulfonate is not widely

available. The following table includes available data and estimates based on analogous

lanthanide triflates.
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Property Value Notes Source(s)

Density 1.7 g/cm³ [2]

Melting Point Not available
Data not found in the

searched literature.

Boiling Point Not available
Data not found in the

searched literature.

Decomposition

Temperature
~427 °C

Based on the

decomposition

temperature of

Lanthanum(III) triflate.

[4]

Solubility

Soluble in water and

polar solvents. Limited

solubility in chloroform

and toluene. Very

soluble in acetone and

ethanol. Insoluble in

1,4-dioxane and

benzene.

General solubility

information for

Thulium(III) triflate and

specific data for the

analogous

Lanthanum(III) triflate.

[1][4][5]

Synthesis and Structure
Synthesis Protocol
A general and established method for the synthesis of lanthanide triflates involves the reaction

of the corresponding lanthanide oxide with triflic acid in an aqueous solution.[1] The hydrated

salt can then be dehydrated to yield the anhydrous form.

Experimental Protocol: Synthesis of Hydrated Thulium(III) Trifluoromethanesulfonate

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add Thulium(III)

oxide (Tm₂O₃).

Acid Addition: Slowly add a stoichiometric amount of aqueous trifluoromethanesulfonic acid

(CF₃SO₃H) to the flask with continuous stirring. The reaction is as follows: Tm₂O₃ + 6HOTf +
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18H₂O → 2--INVALID-LINK--₃ + 3H₂O[1]

Reaction Completion: Continue stirring the mixture at room temperature until the thulium

oxide has completely dissolved, resulting in a clear or slightly colored solution.

Isolation: The hydrated Thulium(III) trifluoromethanesulfonate can be isolated by removal

of excess water under reduced pressure.

Experimental Protocol: Dehydration

To obtain anhydrous Thulium(III) trifluoromethanesulfonate, the hydrated salt is heated to

between 180 and 200 °C under reduced pressure.[1]

--INVALID-LINK--₃ → Tm(OTf)₃ + 9H₂O[1]

Thulium(III) Oxide

Reaction at Room Temperature

Aqueous Triflic Acid

Tm(H₂O)₉₃Isolation Heating (180-200°C)
under vacuum Tm(OTf)₃

Click to download full resolution via product page

Figure 1: Synthesis workflow for Thulium(III) trifluoromethanesulfonate.

Crystal Structure
Detailed crystal structure data for Thulium(III) trifluoromethanesulfonate is not readily

available. However, the crystal structures of other hydrated lanthanide triflates, such as those

of lanthanum, gadolinium, lutetium, and yttrium, have been determined.[1] These studies reveal

that the hydrated form consists of a nonahydrated lanthanide cation, [Ln(H₂O)₉]³⁺, and three

triflate anions.[1] The lanthanide ion is typically coordinated by nine water molecules. It is highly

probable that hydrated Thulium(III) trifluoromethanesulfonate adopts a similar structure.

Catalytic Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/Lanthanide_trifluoromethanesulfonates
https://www.benchchem.com/product/b141681?utm_src=pdf-body
https://www.benchchem.com/product/b141681?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lanthanide_trifluoromethanesulfonates
https://en.wikipedia.org/wiki/Lanthanide_trifluoromethanesulfonates
https://www.benchchem.com/product/b141681?utm_src=pdf-body-img
https://www.benchchem.com/product/b141681?utm_src=pdf-body
https://www.benchchem.com/product/b141681?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lanthanide_trifluoromethanesulfonates
https://en.wikipedia.org/wiki/Lanthanide_trifluoromethanesulfonates
https://www.benchchem.com/product/b141681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thulium(III) trifluoromethanesulfonate, like other lanthanide triflates, is a versatile and water-

tolerant Lewis acid catalyst for a wide range of organic transformations.[1][6] Its stability in

aqueous media makes it an environmentally friendly alternative to traditional Lewis acids like

aluminum chloride.[1][6]

Overview of Catalyzed Reactions
Thulium(III) trifluoromethanesulfonate is known to catalyze several types of organic

reactions, including:

Asymmetric alpha-amination

Cycloadditions

Benzyl etherification

Condensation of aldehydes, amines, and vinyl ethers

Glycosylation

Representative Experimental Protocol: Diels-Alder
Reaction
While a specific protocol for a Thulium(III) trifluoromethanesulfonate-catalyzed Diels-Alder

reaction was not found, the following is a general procedure adapted from protocols using other

rare earth triflates.[7]

Catalyst Preparation: In a reaction vessel, dissolve Thulium(III) trifluoromethanesulfonate
(5 mol%) in the chosen solvent (e.g., water or an organic solvent).

Addition of Reactants: Add the dienophile (1 mmol) to the catalyst solution and stir for 15

minutes. Subsequently, add the diene (1 mmol) at the desired reaction temperature (e.g., 30

°C).

Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique,

such as ¹H NMR spectroscopy.
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Work-up: Upon completion, dilute the reaction mixture with water and extract the product

with an organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic phases (e.g., with Na₂SO₄), filter, and purify the

product by flash chromatography.

Tm(OTf)₃ in Solvent

Diels-Alder ReactionDienophile

Diene

Aqueous Work-up
& Extraction Chromatography Cycloaddition Product

Click to download full resolution via product page

Figure 2: General workflow for a Tm(OTf)₃ catalyzed Diels-Alder reaction.

Safety and Handling
Thulium(III) trifluoromethanesulfonate is classified as a hazardous substance. It is crucial to

handle this compound with appropriate safety precautions in a well-ventilated area or fume

hood.

Hazard Identification
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Signal Word: Warning

Recommended Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side-shields or goggles.
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Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: NIOSH-approved respirator for dusts if ventilation is inadequate.

Skin and Body Protection: Laboratory coat.

Storage
Store in a tightly sealed container in a dry and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing agents.

Spectroscopic Data
Specific spectroscopic data for Thulium(III) trifluoromethanesulfonate is limited in the public

domain.

NMR Spectroscopy: While ¹H and ¹³C NMR are not directly applicable to the thulium cation,

¹⁹F NMR would be a valuable tool for characterizing the triflate anion. In related metal triflate

complexes, the triflate counterion typically shows a signal around -79 ppm in the ¹⁹F NMR

spectrum.[8]

Thermogravimetric Analysis (TGA): TGA can be used to determine the thermal stability and

decomposition profile of the compound. For lanthanide triflates, TGA would show the loss of

water molecules in the hydrated form at elevated temperatures, followed by the

decomposition of the anhydrous salt.[9]

Conclusion
Thulium(III) trifluoromethanesulfonate is a valuable Lewis acid catalyst with promising

applications in organic synthesis and materials science. Its water stability and catalytic activity

make it an attractive option for developing greener chemical processes. While specific

quantitative data for some of its physical properties are not extensively documented, its

chemical behavior can be largely inferred from the well-studied family of lanthanide triflates.

Further research into its specific catalytic applications and detailed characterization will

undoubtedly expand its utility in various fields of chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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